Cas no 1797268-80-4 (N-({imidazo[1,2-a]pyridin-3-yl}methyl)-4-methoxy-N-phenylbenzamide)

• Product Name: N-({imidazo[1,2-a]pyridin-3-yl}methyl)-4-methoxy-N-phenylbenzamide
• CAS No: 1797268-80-4
• MF: C₂₂H₁₉N₃O₂
• MW: 357.405164957047
• CID: 5370594
• Update Time: 2025-05-22

N-({imidazo[1,2-a]pyridin-3-yl}methyl)-4-methoxy-N-phenylbenzamide Chemical and Physical Properties

Names and Identifiers

• N-(imidazo[1,2-a]pyridin-3-ylmethyl)-4-methoxy-N-phenylbenzamide
• N-({imidazo[1,2-a]pyridin-3-yl}methyl)-4-methoxy-N-phenylbenzamide

• Inchi： 1S/C22H19N3O2/c1-27-20-12-10-17(11-13-20)22(26)25(18-7-3-2-4-8-18)16-19-15-23-21-9-5-6-14-24(19)21/h2-15H,16H2,1H3
• InChI Key： QIEVLBDCVUSOTK-UHFFFAOYSA-N
• SMILES： C(N(CC1N2C(=NC=1)C=CC=C2)C1=CC=CC=C1)(=O)C1=CC=C(OC)C=C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Anilides Aromatic anilides

Additional information on N-({imidazo[1,2-a]pyridin-3-yl}methyl)-4-methoxy-N-phenylbenzamide

Comprehensive Overview of N-({imidazo[1,2-a]pyridin-3-yl}methyl)-4-methoxy-N-phenylbenzamide (CAS No. 1797268-80-4)

N-({imidazo[1,2-a]pyridin-3-yl}methyl)-4-methoxy-N-phenylbenzamide (CAS No. 1797268-80-4) is a synthetic organic compound that has garnered significant attention in pharmaceutical and biochemical research due to its unique structural features and potential therapeutic applications. The compound belongs to the class of imidazo[1,2-a]pyridine derivatives, which are known for their diverse biological activities, including anti-inflammatory, antiviral, and anticancer properties. Its molecular structure combines an imidazo[1,2-a]pyridine core with a 4-methoxy-N-phenylbenzamide moiety, making it a promising candidate for drug discovery and development.

In recent years, the scientific community has shown growing interest in imidazo[1,2-a]pyridine-based compounds, driven by their versatility and efficacy in targeting various biological pathways. Researchers have explored their potential in treating diseases such as cancer, neurodegenerative disorders, and infectious diseases. The incorporation of a 4-methoxy-N-phenylbenzamide group in N-({imidazo[1,2-a]pyridin-3-yl}methyl)-4-methoxy-N-phenylbenzamide further enhances its pharmacological profile, potentially improving its binding affinity and selectivity toward specific molecular targets.

One of the key advantages of N-({imidazo[1,2-a]pyridin-3-yl}methyl)-4-methoxy-N-phenylbenzamide is its potential as a small-molecule inhibitor. Small-molecule inhibitors are highly sought after in drug development due to their ability to modulate protein-protein interactions and enzymatic activities. This compound's unique structure may allow it to interfere with critical cellular processes, such as signal transduction or DNA replication, making it a valuable tool for studying disease mechanisms and developing novel therapeutics.

The synthesis of N-({imidazo[1,2-a]pyridin-3-yl}methyl)-4-methoxy-N-phenylbenzamide involves multi-step organic reactions, including condensation, amidation, and functional group transformations. Researchers have optimized these synthetic routes to achieve high yields and purity, ensuring the compound's suitability for preclinical and clinical studies. Analytical techniques such as nuclear magnetic resonance (NMR), high-performance liquid chromatography (HPLC), and mass spectrometry (MS) are routinely employed to characterize and validate the compound's structure and purity.

Given the increasing demand for targeted therapies and precision medicine, N-({imidazo[1,2-a]pyridin-3-yl}methyl)-4-methoxy-N-phenylbenzamide aligns with current trends in biomedical research. Its potential applications extend beyond traditional drug development, including its use in chemical biology and proteomics to elucidate complex biological networks. As the scientific community continues to explore its mechanisms of action, this compound may pave the way for innovative treatments for challenging medical conditions.

In conclusion, N-({imidazo[1,2-a]pyridin-3-yl}methyl)-4-methoxy-N-phenylbenzamide (CAS No. 1797268-80-4) represents a promising avenue for future research and therapeutic innovation. Its structural complexity, combined with its potential biological activities, makes it a compound of great interest to chemists, biologists, and pharmacologists alike. As advancements in synthetic chemistry and drug design continue, this compound may play a pivotal role in addressing unmet medical needs and improving patient outcomes.